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Compound of Interest

Compound Name: 2-Acetylthiophene

Cat. No.: B1664040

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physicochemical properties of 2-
Acetylthiophene, an organosulfur compound of significant interest in various chemical and
pharmaceutical applications.

Core Molecular Data

2-Acetylthiophene, also known as methyl 2-thienyl ketone, is an aromatic ketone.[1] Its
fundamental molecular properties are summarized below.

Data Presentation: Physicochemical Properties of 2-Acetylthiophene
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Property Value Source
Molecular Formula CsHsOS [1112113114]
Molecular Weight 126.18 g/mol

Methyl-2-thienyl ketone, 1-(2-

Thienyl)ethanone

Alternate Names

CAS Number 88-15-3

Appearance Yellow to brown clear liquid
Melting Point 9-11 °C

Boiling Point 214 °C

Density 1.168 g/mL at 25 °C

Experimental Protocols: Determination of Molecular
Weight

The molecular weight of a compound like 2-Acetylthiophene is typically determined and
confirmed using mass spectrometry.

Protocol: Electron lonization Mass Spectrometry (EI-MS)

o Sample Introduction: A small, pure sample of 2-Acetylthiophene is introduced into the mass
spectrometer, where it is vaporized.

« lonization: The gaseous molecules are bombarded with a high-energy electron beam. This
process, known as electron ionization, ejects an electron from the molecule to form a radical
cation, known as the molecular ion (M*s).

» Acceleration: The positively charged molecular ions are then accelerated by an electric field
into the mass analyzer.

o Deflection/Analysis: In the mass analyzer (e.g., a magnetic sector or a quadrupole), the ions
are separated based on their mass-to-charge ratio (m/z).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetylthiophene
https://en.wikipedia.org/wiki/2-Acetylthiophene
https://www.scbt.com/p/2-acetylthiophene-88-15-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5259889.htm
https://www.benchchem.com/product/b1664040?utm_src=pdf-body
https://www.benchchem.com/product/b1664040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Detection: A detector records the abundance of ions at each m/z value. The peak with the
highest m/z value typically corresponds to the molecular ion.

» Data Interpretation: The m/z value of the molecular ion peak directly provides the molecular
weight of the compound. For 2-Acetylthiophene (CeHsOS), this peak would be observed at
approximately m/z = 126.

Logical Relationships and Workflows

The relationship between the chemical structure of 2-Acetylthiophene and its fundamental
properties can be visualized as a logical workflow.
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Structural Information
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Caption: Logical workflow from structure to molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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